8,9-Dichloro-2,3,4,4A-tetrahydro-1H-pyrazino[1,2-A]quinoxalin-5(6H)-one hydrochloride 8,9-Dichloro-2,3,4,4A-tetrahydro-1H-pyrazino[1,2-A]quinoxalin-5(6H)-one hydrochloride 8,9-dichloro-1,2,3,4,4a,6-hexahydropyrazino[1,2-a]quinoxalin-5-one is an amino acid amide.
Brand Name: Vulcanchem
CAS No.: 75704-24-4
VCID: VC21246958
InChI: InChI=1S/C11H11Cl2N3O.ClH/c12-6-3-8-9(4-7(6)13)16-2-1-14-5-10(16)11(17)15-8;/h3-4,10,14H,1-2,5H2,(H,15,17);1H
SMILES: C1CN2C(CN1)C(=O)NC3=CC(=C(C=C32)Cl)Cl.Cl
Molecular Formula: C11H12Cl3N3O
Molecular Weight: 308.6 g/mol

8,9-Dichloro-2,3,4,4A-tetrahydro-1H-pyrazino[1,2-A]quinoxalin-5(6H)-one hydrochloride

CAS No.: 75704-24-4

Cat. No.: VC21246958

Molecular Formula: C11H12Cl3N3O

Molecular Weight: 308.6 g/mol

* For research use only. Not for human or veterinary use.

8,9-Dichloro-2,3,4,4A-tetrahydro-1H-pyrazino[1,2-A]quinoxalin-5(6H)-one hydrochloride - 75704-24-4

Specification

Description 8,9-dichloro-1,2,3,4,4a,6-hexahydropyrazino[1,2-a]quinoxalin-5-one is an amino acid amide.
CAS No. 75704-24-4
Molecular Formula C11H12Cl3N3O
Molecular Weight 308.6 g/mol
IUPAC Name 8,9-dichloro-1,2,3,4,4a,6-hexahydropyrazino[1,2-a]quinoxalin-5-one;hydrochloride
Standard InChI InChI=1S/C11H11Cl2N3O.ClH/c12-6-3-8-9(4-7(6)13)16-2-1-14-5-10(16)11(17)15-8;/h3-4,10,14H,1-2,5H2,(H,15,17);1H
Standard InChI Key YPNWSZJDAKOUAW-UHFFFAOYSA-N
SMILES C1CN2C(CN1)C(=O)NC3=CC(=C(C=C32)Cl)Cl.Cl
Canonical SMILES C1CN2C(CN1)C(=O)NC3=CC(=C(C=C32)Cl)Cl.Cl

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